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Compound of Interest

Compound Name: Pneumadin, rat

Cat. No.: B13835045

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Pneumadin is a decapeptide originally isolated from mammalian lungs.[1][2] The rat peptide

sequence is Tyr-Gly-Glu-Pro-Lys-Leu-Asp-Ala-Gly-Val-NH2.[2] Its primary biological function is

the stimulation of arginine-vasopressin (AVP) release from the neurohypophysis, which results

in an antidiuretic effect.[1][2] Additionally, Pneumadin has been observed to play a role in the

hypothalamo-pituitary-adrenal axis by stimulating the release of Adrenocorticotropic hormone

(ACTH), which can counteract adrenal atrophy induced by dexamethasone.[3] Given its

physiological significance, the quantification of Pneumadin levels in rat serum is a valuable tool

for researchers studying renal function, neuroendocrine signaling, and the physiological

response to lung-related pathologies.

This competitive ELISA (Enzyme-Linked Immunosorbent Assay) kit provides a sensitive and

specific method for the quantitative determination of Pneumadin in rat serum samples.
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This kit is based on the principle of competitive enzyme immunoassay. The microtiter plate is

pre-coated with a goat anti-rabbit antibody. A fixed amount of HRP-conjugated Pneumadin and

standards or samples are added to the wells. During incubation, the HRP-conjugated

Pneumadin competes with the native Pneumadin in the sample for binding sites on the rabbit

anti-Pneumadin antibody. After washing, a substrate solution is added, and the color

development is stopped. The intensity of the color is inversely proportional to the concentration

of Pneumadin in the sample. The concentration is then determined by comparing the optical

density of the samples to the standard curve.

Data Presentation
Typical Standard Curve
The following data is for demonstration purposes only and should not be used to calculate

results. A new standard curve must be generated for each assay.

Standard Concentration (pg/mL) Optical Density (450 nm)

0 2.458

50 1.987

100 1.612

250 1.055

500 0.689

1000 0.413

2000 0.254
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Parameter Specification

Assay Range 50 - 2000 pg/mL

Sensitivity < 20 pg/mL

Specificity
Rat Pneumadin (100%). No significant cross-

reactivity with AVP or ACTH.

Intra-Assay Precision CV < 10%

Inter-Assay Precision CV < 15%

Experimental Protocols
Reagent Preparation

Wash Buffer (1x): Dilute the 20x Wash Buffer Concentrate with 19 parts of deionized water.

Store at 4°C.

Pneumadin Standard: Reconstitute the lyophilized Pneumadin standard with 1.0 mL of

Standard Diluent to create a 2000 pg/mL stock solution. Allow it to sit for 10 minutes and mix

gently. Prepare serial dilutions using the Standard Diluent.

HRP-Pneumadin Conjugate (1x): Dilute the concentrated HRP-Pneumadin conjugate with

the HRP Conjugate Diluent shortly before use.

Sample Preparation
Serum Collection: Collect whole blood without anticoagulant. Allow the blood to clot for 30

minutes at room temperature.

Centrifugation: Centrifuge at 3000 rpm for 15 minutes at 4°C.

Aliquoting: Carefully collect the serum supernatant. If not used immediately, aliquot and store

samples at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Sample Dilution: Based on expected concentrations, dilute serum samples with the provided

Standard Diluent to fall within the assay range. A preliminary test may be required to

determine the optimal dilution factor.
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Assay Procedure
Prepare Reagents: Bring all reagents and samples to room temperature before use.

Add Reagents: Add 50 µL of Standard, Blank, or sample to the appropriate wells.

Add HRP-Pneumadin: Add 50 µL of 1x HRP-Pneumadin Conjugate to each well (except the

Blank well).

Add Antibody: Add 50 µL of anti-Pneumadin antibody solution to each well.

Incubate: Cover the plate with a plate sealer and incubate for 2 hours at 37°C.

Wash: Aspirate the liquid from each well and wash 5 times with 200 µL of 1x Wash Buffer per

well.

Add Substrate: Add 100 µL of TMB Substrate Solution to each well. Incubate for 15-20

minutes at 37°C in the dark.

Stop Reaction: Add 50 µL of Stop Solution to each well. The color will change from blue to

yellow.

Read Plate: Read the optical density at 450 nm within 10 minutes of adding the Stop

Solution.

Visualizations
Caption: ELISA Experimental Workflow for Pneumadin Quantification.

Caption: Pneumadin Signaling Pathway via Pituitary Hormone Release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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